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Compound of Interest

Compound Name: Sirenin

Cat. No.: B1235053

Essential Safety and Disposal Information for Researchers

In the dynamic environment of scientific research and drug development, the proper
management and disposal of chemical compounds are paramount to ensuring personnel safety
and environmental protection. This document provides a comprehensive guide to the proper
disposal procedures for Sirenin, a sesquiterpenoid of interest in various research fields.

Disclaimer: A specific Safety Data Sheet (SDS) for Sirenin (CAS 19888-27-8) is not readily
available in public databases. The following information is based on the known chemical
properties of Sirenin and general best practices for the disposal of laboratory chemicals. It is
imperative that all procedures are carried out in strict accordance with local, state, and federal
regulations, and in consultation with your institution's Environmental Health and Safety (EHS)
department.

Chemical and Physical Properties of Sirenin

A summary of the known quantitative data for Sirenin, sourced from PubChem[1], is presented
below to inform a preliminary risk assessment.
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Property

Value

Molecular Formula

C15H2402

Molecular Weight 236.35 g/mol [1]
XLogP3 2.3

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 4

Exact Mass

236.177630004 Da[1]

Monoisotopic Mass

236.177630004 Da[1]

Topological Polar Surface Area 40.5 A2
Heavy Atom Count 17
Complexity 343

Experimental Protocols: General Procedure for
Chemical Disposal in the Absence of an SDS

When a specific Safety Data Sheet is unavailable, the chemical must be treated as hazardous

until its properties can be definitively determined. The following protocol outlines a general,

safety-first approach to the disposal of a chemical like Sirenin.

Step 1: Initial Hazard Assessment and Personal Protective Equipment (PPE)

e Assume Hazard: Treat Sirenin as a hazardous substance.[2]

e Consult Available Data: Review the known properties (see table above). The presence of

hydroxyl groups suggests it is an alcohol.

o Wear Appropriate PPE: At a minimum, this should include:

o Safety goggles with side shields
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o Nitrile gloves (or other chemically resistant gloves)
o A laboratory coat
Step 2: Waste Segregation and Containment

o Do Not Mix Wastes: Never combine Sirenin waste with other chemical waste streams.[3]
Incompatible chemicals can react, leading to fire, explosion, or the generation of toxic gases.

o Use a Compatible Container: Collect Sirenin waste in a clean, dry, and chemically
compatible container with a secure, leak-proof lid.[3] Borosilicate glass or a high-density
polyethylene (HDPE) container is generally suitable for organic compounds.

o Container Condition: Ensure the waste container is in good condition, free from cracks or
degradation.[4]

Step 3: Labeling of Hazardous Waste

Proper labeling is a critical step for ensuring safe handling and disposal.

"Hazardous Waste" Designation: Clearly label the container with the words "Hazardous
Waste."[3][4]

e Full Chemical Name: Write the full chemical name: "(1R,6S,7R)-7-((3E)-5-Hydroxy-4-methyl-
3-pentenyl)-7-methylbicyclo(4.1.0)hept-4-ene-3-methanol” and its common name "Sirenin."

e CAS Number: Include the CAS number: 19888-27-8.

e Hazard Identification: Based on its structure (a sesquiterpenoid alcohol), note potential
hazards such as "Flammable" and "Irritant.”

« Contact Information: Include the name of the principal investigator and the laboratory
location.

Step 4: Storage in a Satellite Accumulation Area (SAA)

o Designated Area: Store the labeled hazardous waste container in a designated Satellite
Accumulation Area within the laboratory.[5]
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e Secure Storage: The SAA should be a secure location, away from general laboratory traffic
and sources of ignition.

o Secondary Containment: It is best practice to place the waste container in secondary
containment to prevent the spread of material in case of a leak.

Step 5: Contacting Environmental Health and Safety (EHS)
This is the most critical step in the disposal process.
o Notify EHS: Inform your institution's EHS department about the waste chemical.[3]

o Provide Information: Supply them with all available information, including the chemical name,
CAS number, quantity, and any known properties.

e Schedule a Pickup: Arrange for a hazardous waste pickup. Do not attempt to dispose of the
chemical through standard trash or down the drain.[2][4]

Mandatory Visualization: Chemical Disposal
Decision Workflow

The following diagram illustrates the general decision-making process for the disposal of a
laboratory chemical, particularly when a Safety Data Sheet is not readily available.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Unidentified_Laboratory_Chemicals_e_g_3274U.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: Chemical Waste Generated

Is a specific
SDS available?

Treat as Hazardous Unknown

Follow disposal instructions
in Section 13 of the SDS

Assess known properties
(e.g., from PubChem)

Segregate waste in a
compatible, sealed container

Label container with:
'Hazardous Waste'
Full Chemical Name & CAS#
Known/Suspected Hazards
Contact Information

Store in designated
Satellite Accumulation Area (SAA)

Contact Environmental
Health & Safety (EHS)

Arrange for
hazardous waste pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: General workflow for the safe disposal of a laboratory chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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